Benzo[b]naphtho[2,3-d]furan

• IUPAC Name: naphtho[2,3-b][1]benzofuran
• InChI: InChI=1S/C16H10O/c1-2-6-12-10-16-14(9-11(12)5-1)13-7-3-4-8-15(13)17-16/h1-10H
• InChI Key: FTMRMQALUDDFQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C4=CC=CC=C4O3
• Molecular Formula: C16H10O
• DSSTOX Substance ID: DTXSID60179029
• Molecular Weight: 218.25 g/mol
• CAS RN: 243-42-5

Description

Benzo[b]naphtho[2,3-d]furan is a heterocyclic aromatic organic compound found in many natural products, including lignans, flavonoids and coumarins. It is a unique structure consisting of a benzene ring fused to a naphthalene ring and two oxygen atoms. This compound has been studied for its potential applications in medicinal chemistry, due to its interesting properties and potential for use as a therapeutic agent.

Scientific Research Applications

Synthesis Techniques and Chemical Properties Benzo[b]naphtho[2,3-d]furan has been the subject of various synthetic methodologies and studies. Martínez et al. (2005) describe a novel synthesis of this compound-6,11-diones, which is significant in the field of organic chemistry for the creation of complex molecular structures (Martínez et al., 2005). Similarly, Verma et al. (2013) developed a one-pot approach for synthesizing 2,3-disubstituted benzo/naphtho[b]furans, demonstrating the versatility and efficiency of this compound in chemical syntheses (Verma et al., 2013).

Application in Material Science and Photophysical Properties Research by Ooyama et al. (2008) on benzo[b]naphtho[2,1-d]furan-6-one-type fluorophores indicates the utility of this compound in material science, particularly in solid-state fluorescence (Ooyama et al., 2008). This aspect of this compound makes it a candidate for applications in optical materials and sensing technologies.

Role in Organic and Medicinal Chemistry Several studies highlight the role of this compound derivatives in organic chemistry. For instance, Winkler et al. (2001) explored its formation in the pyrolysis of heterocyclic compounds, which is relevant for understanding thermal decomposition processes in organic materials (Winkler et al., 2001). Additionally, the work of Omelchuk et al. (2016) on the annelation of furan rings to arenes, including benzo[b]furan derivatives, shows its importance in drug design and biological activity (Omelchuk et al., 2016).

Environmental and Geochemical Analysis Li and Ellis (2015) investigated benzo[b]naphthofurans in crude oils and source rock extracts, suggesting a potential application in geochemical analysis and environmental studies (Li & Ellis, 2015).

Mechanism of Action

Target of Action

It has been suggested that it may have inhibitory action against the growth of human promyelocytic leukemia cells (hl-60), small-cell lung cancer (sclc), and sclc cells resistant to cisplatin (sclc/cddp) .

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes that inhibit the growth of certain cancer cells .

Result of Action

It is suggested that the compound may have inhibitory effects on the growth of certain cancer cells .

Biochemical Analysis

Biochemical Properties

Benzo[b]naphtho[2,3-d]furan plays a crucial role in biochemical reactions, particularly in interactions with enzymes, proteins, and other biomolecules. It has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics and endogenous compounds . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity. Additionally, this compound has been shown to interact with DNA, potentially causing mutations and other genetic alterations .

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It has been found to influence cell proliferation, apoptosis, and differentiation . In cancer cells, this compound has demonstrated cytotoxic effects, leading to cell death through the induction of apoptosis . Furthermore, it affects cell signaling pathways, including the MAPK and PI3K/Akt pathways, which are critical for cell survival and proliferation . This compound also impacts gene expression and cellular metabolism, altering the expression of genes involved in cell cycle regulation and metabolic pathways .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, it binds to specific biomolecules, such as enzymes and receptors, leading to changes in their activity . For instance, this compound can inhibit the activity of topoisomerase enzymes, which are essential for DNA replication and transcription . Additionally, it can activate or inhibit various signaling pathways, resulting in changes in gene expression and cellular responses . These interactions often involve the formation of covalent bonds or non-covalent interactions, such as hydrogen bonding and hydrophobic interactions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over different time periods to understand its stability, degradation, and long-term effects on cellular function. It has been observed that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat can lead to its degradation, resulting in the formation of various degradation products . Long-term studies have shown that this compound can cause persistent changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been found to exhibit minimal toxicity and adverse effects . At higher doses, this compound can cause significant toxic effects, including liver and kidney damage . Threshold effects have been observed, where a certain dosage level leads to a marked increase in toxicity . These studies highlight the importance of determining the appropriate dosage for therapeutic applications to minimize adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . It is primarily metabolized by cytochrome P450 enzymes, leading to the formation of hydroxylated and other oxidized metabolites. These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, to enhance their solubility and facilitate excretion. The metabolic flux and levels of metabolites can be influenced by factors such as enzyme expression and activity.